Cas no 67006-32-0 (Bis(vinylsulfonyl)propanol)

• Product Name: Bis(vinylsulfonyl)propanol
• CAS No: 67006-32-0
• MF: C₇H₁₂O₅S₂
• MW: 240.297180175781
• MDL: MFCD00671498
• CID: 58528
• PubChem ID: 87564642
• Update Time: 2025-06-12

Bis(vinylsulfonyl)propanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(vinylsulfonyl)propan-2-ol
• 1,3-Bis(vinylsulfonyl)-2-hydroxypropane
• 1,3-Bis(vinylsulfonyl)-2-propanol
• 1,3-Divinylsulfonyl-2-hydroxypropane
• Bis(vinylsulfonyl)propanol
• 2-Propanol, 1,3-bis(ethenylsulfonyl)-
• C7H12O5S2
• STL557125
• BBL103315
• 1,3-bis(ethenylsulfonyl)propan-2-ol
• O494
• AK109088
• AX8053871
• ST24036763
• 006B320
• SCHEMBL360952
• DTXSID401294422
• SY057788
• B1745
• CS-0212976
• FT-0653119
• 67006-32-0
• 1,3-Bis(ethenylsulfonyl)-2-propanol
• AKOS015962509
• MFCD00671498
• AS-15212
• s12218
• [3-(ETHENESULFONYL)-2-HYDROXYPROPANESULFONYL]ETHENE
• SOBDFTUDYRPGJY-UHFFFAOYSA-N

• MDL： MFCD00671498
• Inchi： 1S/C7H12O5S2/c1-3-13(9,10)5-7(8)6-14(11,12)4-2/h3-4,7-8H,1-2,5-6H2
• InChI Key： SOBDFTUDYRPGJY-UHFFFAOYSA-N
• SMILES： S(C=C)(CC(CS(C=C)(=O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 240.01300
• Monoisotopic Mass: 240.01261583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: -0.7

Experimental Properties

• Color/Form: White crystals.
• Density: 1.379
• Melting Point: 97.0 to 102.0 deg-C
• Boiling Point: 554.706°C at 760 mmHg
• Flash Point: 289.276°C
• Refractive Index: 1.522
• PSA: 105.27000
• LogP: 1.62550
• Solubility: Not determined

Bis(vinylsulfonyl)propanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Bis(vinylsulfonyl)propanol

Introduction to Bis(vinylsulfonyl)propanol (CAS No. 67006-32-0)

Bis(vinylsulfonyl)propanol, a compound with the chemical formula C₆H₈O₄S₂ and CAS number 67006-32-0, is a versatile and highly reactive molecule that has garnered significant attention in the field of organic synthesis and polymer chemistry. This compound, characterized by its dual vinylsulfonyl functional groups, serves as a crucial intermediate in the development of various high-performance materials and pharmaceutical applications.

The unique structural features of Bis(vinylsulfonyl)propanol make it an invaluable building block for the synthesis of complex polymers, including thermosetting resins, elastomers, and specialty coatings. The presence of two reactive sulfonyl groups enhances its reactivity, allowing for a wide range of chemical transformations that can be tailored to meet specific industrial and research needs.

In recent years, the applications of Bis(vinylsulfonyl)propanol have expanded into the realm of advanced materials science. Researchers have leveraged its bifunctional nature to develop novel cross-linking agents that improve the mechanical and thermal properties of polymers. These advancements have led to the creation of more durable and high-performance materials used in aerospace, automotive, and construction industries.

Moreover, the compound's role in pharmaceutical research has been increasingly recognized. Its ability to participate in nucleophilic addition reactions makes it a promising candidate for synthesizing bioactive molecules. Recent studies have explored its potential in developing new drug candidates, particularly those targeting neurological disorders. The dual sulfonyl groups provide opportunities for selective modifications, enabling the design of molecules with enhanced pharmacological properties.

The synthesis of Bis(vinylsulfonyl)propanol typically involves the reaction of vinyl sulfonic acid with propanediol under controlled conditions. This process requires careful optimization to ensure high yields and purity. Advances in catalytic systems have improved the efficiency of these reactions, making it more feasible to produce larger quantities for industrial applications.

One of the most notable recent developments in the use of Bis(vinylsulfonyl)propanol is its application in photopolymerization processes. The compound's UV sensitivity allows it to be used as a photoinitiator in formulations that require rapid curing times. This has significant implications for industries such as dental care, where quick-setting resins are essential for restorative procedures.

Another emerging area is the use of Bis(vinylsulfonyl)propanol in sustainable chemistry initiatives. Researchers are exploring ways to incorporate this compound into bio-based polymer systems, reducing reliance on traditional petrochemical feedstocks. These efforts align with global trends toward greener manufacturing practices and environmental responsibility.

The compound's versatility also extends to its role as a cross-linking agent in hydrogels. Hydrogels are hydrophilic polymers widely used in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. Bis(vinylsulfonyl)propanol's ability to form stable networks within hydrogels has opened new possibilities for developing advanced biomedical devices.

In conclusion, Bis(vinylsulfonyl)propanol (CAS No. 67006-32-0) is a multifaceted compound with broad applications across multiple industries. Its unique reactivity and structural properties make it indispensable in organic synthesis, polymer chemistry, and pharmaceutical research. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand even further, driving innovation in material science and medicine.